Cas no 2138032-30-9 (N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine)
N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine
- EN300-1179303
- 2138032-30-9
- N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine
-
- Inchi: 1S/C13H21F3N4/c1-17-6-7-20(10-13(14,15)16)9-11-4-5-12(18-8-11)19(2)3/h4-5,8,17H,6-7,9-10H2,1-3H3
- InChI Key: IWFDZDWQLDCJRD-UHFFFAOYSA-N
- SMILES: FC(CN(CC1C=NC(=CC=1)N(C)C)CCNC)(F)F
Computed Properties
- Exact Mass: 290.17183117g/mol
- Monoisotopic Mass: 290.17183117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 31.4Ų
N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179303-0.05g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 0.05g |
$1152.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-0.1g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 0.1g |
$1207.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-0.25g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 0.25g |
$1262.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-0.5g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 0.5g |
$1316.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-1.0g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-2.5g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 2.5g |
$2688.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-5.0g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 5g |
$3977.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-10.0g |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 10g |
$5897.0 | 2023-05-26 | ||
| Enamine | EN300-1179303-50mg |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 50mg |
$948.0 | 2023-10-03 | ||
| Enamine | EN300-1179303-100mg |
N,N-dimethyl-5-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine |
2138032-30-9 | 100mg |
$993.0 | 2023-10-03 |
N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine
Recent Advances in the Study of N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine (CAS: 2138032-30-9)
The compound N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine (CAS: 2138032-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoroethylamino and pyridin-2-amine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.
One of the key areas of research has been the exploration of its binding affinity and selectivity towards specific biological targets. Preliminary in vitro studies have demonstrated that this compound exhibits high affinity for certain G protein-coupled receptors (GPCRs), which are critical in modulating various physiological processes. The presence of the trifluoroethyl group has been hypothesized to enhance its binding stability and metabolic resistance, making it a viable candidate for further optimization.
In addition to its receptor-binding properties, recent investigations have also highlighted its potential in central nervous system (CNS) disorders. Animal model studies have indicated that N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine can cross the blood-brain barrier (BBB) effectively, suggesting its utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter levels without significant off-target effects has been a focal point of these studies.
Another noteworthy aspect of this research is the compound's synthetic accessibility and scalability. Recent advancements in organic synthesis have enabled the production of this molecule with high yield and purity, which is crucial for its transition from preclinical to clinical stages. Researchers have also explored various derivatives to optimize its pharmacokinetic and pharmacodynamic profiles, with some variants showing improved bioavailability and reduced toxicity.
Despite these promising findings, challenges remain in fully understanding the compound's long-term safety and efficacy. Ongoing studies are aimed at addressing these gaps through comprehensive toxicological assessments and further mechanistic studies. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of optimal derivatives and their potential applications.
In conclusion, N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a strong candidate for future drug development efforts. Continued research will be essential to unlock its full therapeutic potential and address the remaining challenges in its development pathway.
2138032-30-9 (N,N-dimethyl-5-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)